Cas no 284493-68-1 (3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid)

• Product Name: 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid
• CAS No: 284493-68-1
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD02090711
• CID: 3143178
• PubChem ID: 2764541
• Update Time: 2025-10-22

3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid
• beta-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-hydroxybenzenepropanoic acid
• Boc-(S)-3-Amino-3-(3-hydroxy-phenyl)-propionicacid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(3-hydroxyphenyl)propanoic acid
• Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic acid
• EN300-1071824
• Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionicacid
• AKOS005071232
• 3-[(tert-butoxycarbonyl)amino]-3-(3-hydroxyphenyl)propanoic acid
• 3-(3-hydroxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• AB15132
• AB15205
• 3-tert-Butoxycarbonylamino-3-(3-hydroxy-phenyl)-propionic acid
• MFCD02090711
• 3-((tert-Butoxycarbonyl)amino)-3-(3-hydroxyphenyl)propanoicacid
• 9R-0641
• DTXSID101153689
• 284493-68-1
• 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid

• MDL： MFCD02090711
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-11(8-12(17)18)9-5-4-6-10(16)7-9/h4-7,11,16H,8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： KLIMLFKCLBBZKH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Melting Point: 130-132°C

3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid

Recent Advances in the Study of 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid (CAS: 284493-68-1)

The compound 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid (CAS: 284493-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino group and hydroxyphenyl moiety, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, neurodegenerative diseases, and cancer.

One of the key areas of research involving this compound is its role as a building block for peptide synthesis. The Boc-protected amino acid derivative is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of deprotection under mild acidic conditions. Recent advancements in SPPS methodologies have highlighted the importance of 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid in the efficient production of complex peptides with potential therapeutic benefits.

In addition to its utility in peptide synthesis, this compound has been investigated for its direct biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid exhibit moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest that further structural optimization of this scaffold could lead to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

Another promising avenue of research involves the incorporation of this compound into the design of prodrugs. Researchers have reported that the Boc-protected amino acid moiety can enhance the solubility and bioavailability of poorly water-soluble drugs. For instance, a recent patent application (WO2023056789) describes the use of 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid as a linker in antibody-drug conjugates (ADCs), enabling targeted delivery of cytotoxic payloads to cancer cells while minimizing off-target effects.

Despite these advancements, challenges remain in the large-scale production and purification of 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2024 study in Organic Process Research & Development reported a green chemistry approach using biocatalysis, which achieved a 15% increase in overall yield compared to traditional methods.

Looking ahead, the unique structural features of 3-(tert-Butoxycarbonyl)amino-3-(3-hydroxyphenyl)propanoic Acid continue to inspire innovative applications in drug discovery. Ongoing research is exploring its potential in the development of small-molecule modulators of protein-protein interactions, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. As the chemical biology field evolves, this compound is likely to remain a valuable tool for medicinal chemists and pharmaceutical researchers alike.